2',6'-Dihydroxy-4,4'-dimethoxychalcone
Description
2’,6’-Dihydroxy-4,4’-dimethoxychalcone is a natural product found in Vitex quinata, Pityrogramma calomelanos, and other organisms . It has a molecular formula of C17H16O5 and a molecular weight of 300.30 g/mol .
Molecular Structure Analysis
The molecule is not planar, with the angle between the planes of the phenyl rings being 13.1 (4) degrees . The InChI key is NXHNEWMDVUHUCV-VMPITWQZSA-N .Physical And Chemical Properties Analysis
The compound has a density of 1.3±0.1 g/cm^3, a boiling point of 556.0±50.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.6 mmHg at 25°C . The enthalpy of vaporization is 86.9±3.0 kJ/mol, and the flash point is 207.3±23.6 °C .Scientific Research Applications
Breast Cancer Treatment
This compound has been found to inhibit breast cancer cell growth through autophagy and mitochondrial apoptosis . It has demonstrated anticancer properties against MCF-7 and MDA-MB-231 breast cancer cell lines, inducing apoptosis and causing G2/M-phase cell cycle arrest .
Acetylcholinesterase Inhibition
2’,6’-Dihydroxy-4,4’-dimethoxychalcone has been evaluated as an inhibitor of human acetylcholinesterase (AChE) . The majority of the compounds were found to show some activity, with the most active compounds having IC50 values of 40–85 µM . Higher activities were generally observed for compounds with methoxy substituents in the A ring and halogen substituents in the B ring .
Free Radical Scavenging
The complex of 2’-hydroxychalcone with vanadium oxychloride, which is similar to 2’,6’-Dihydroxy-4,4’-dimethoxychalcone, has been found to be one of the most active free radical scavengers for DPPH .
Antimalarial Activity
Research has been conducted to identify structural aspects useful for antimalarial activity found in the four 2’,4’-diOH chalcones . Although the specific antimalarial activity of 2’,6’-Dihydroxy-4,4’-dimethoxychalcone is not mentioned, it is likely that it shares similar properties due to its structural similarity.
properties
IUPAC Name |
(E)-1-(2,6-dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16O5/c1-21-12-6-3-11(4-7-12)5-8-14(18)17-15(19)9-13(22-2)10-16(17)20/h3-10,19-20H,1-2H3/b8-5+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NXHNEWMDVUHUCV-VMPITWQZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C=CC(=O)C2=C(C=C(C=C2O)OC)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)/C=C/C(=O)C2=C(C=C(C=C2O)OC)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601146849 |
Source
|
| Record name | (2E)-1-(2,6-Dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)-2-propen-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601146849 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
300.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2',6'-Dihydroxy-4,4'-dimethoxychalcone | |
CAS RN |
94441-99-3 |
Source
|
| Record name | (2E)-1-(2,6-Dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)-2-propen-1-one | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=94441-99-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2',6'-Dihydroxy-4,4'-dimethoxychalcone | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0094441993 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (2E)-1-(2,6-Dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)-2-propen-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601146849 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (E)-2',6'-dihydroxy-4,4'-dimethoxychalcone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.095.707 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Q & A
Q1: What is known about the structural characteristics of 2',6'-Dihydroxy-4,4'-dimethoxychalcone and its implications for its properties?
A1: 2',6'-Dihydroxy-4,4'-dimethoxychalcone is an organic compound with the molecular formula C17H16O5 and a molecular weight of 300.31 g/mol []. X-ray crystallography studies revealed its orthorhombic crystal system and Pbca space group []. The molecule exhibits intramolecular hydrogen bonding, notably between the hydroxyl hydrogen at O(6A) and the C(9) carbonyl group, and between C(8) and O(2A) []. This hydrogen bonding contributes to the molecule's non-planar conformation, with an angle of 13.1° between the phenyl rings []. Further, intermolecular hydrogen bonding between O(6A) and O(2A) leads to the formation of chains of molecules along the b-axis in its crystal structure []. These structural features likely influence the compound's solubility, stability, and potential interactions with biological targets.
Q2: How does the structure of 2',6'-dihydroxychalcone derivatives affect their reactivity in cyclization reactions?
A2: Research has shown that the presence of a 6′-hydroxyl group in 2′,6′-dihydroxychalcones significantly enhances the rate of cyclization to 5-hydroxyflavanones compared to their 2′-hydroxy-6′-methoxychalcone counterparts []. For instance, the monoanion of 2′,6′-dihydroxychalcone cyclizes almost 40 times faster than the monoanion of 2′-hydroxy-6′-methoxychalcone []. This rate enhancement is attributed to the stabilization of the transition state during ketonization through hydrogen bonding between the 6′-OH group and the enolate oxygen [].
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